Cas no 1005679-11-7 (2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid)

2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid structure
1005679-11-7 structure
Product Name:2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
CAS No:1005679-11-7
MF:C8H8ClF3N2O2
MW:256.609531402588
MDL:MFCD03419688
CID:1128193
PubChem ID:17024557
Update Time:2025-07-30

2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoi C Acid
    • AKOS B007251
    • ART-CHEM-BB B007251
    • 2-(4-CHLORO-5-METHYL-3-TRIFLUOROMETHYL-PYRAZOL-1-YL)-PROPIONIC ACID
    • 2-(4-CHLORO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL)PROPANOIC ACID
    • 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
    • AKOS000308175
    • STK312197
    • 2-(4-chloro-5-methyl-3-trifluoromethylpyrazol-1-yl)propanoic acid
    • SCHEMBL1775809
    • 1005679-11-7
    • DNXCHZFSKZIXAH-UHFFFAOYSA-N
    • MFCD03419688
    • 2-[4-chloro-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
    • CS-0262727
    • EN300-83593
    • BBL038525
    • 2-(4-chloro-5-methyl-3-trifluoromethyl-pyrazol-1-yl)-propionic acid, AldrichCPR
    • 2-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid
    • F2169-0798
    • MDL: MFCD03419688
    • Inchi: 1S/C8H8ClF3N2O2/c1-3-5(9)6(8(10,11)12)13-14(3)4(2)7(15)16/h4H,1-2H3,(H,15,16)
    • InChI Key: DNXCHZFSKZIXAH-UHFFFAOYSA-N
    • SMILES: ClC1C(C(F)(F)F)=NN(C=1C)C(C(=O)O)C

Computed Properties

  • Exact Mass: 256.02264g/mol
  • Monoisotopic Mass: 256.02264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 256.61g/mol
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.1Ų

2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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